Cas no 1072004-32-0 (Methyl 3-fluoro-5-hydroxybenzoate)

• Product Name: Methyl 3-fluoro-5-hydroxybenzoate
• CAS No: 1072004-32-0
• MF: C₈H₇FO₃
• MW: 170.137786149979
• MDL: MFCD14698043
• CID: 856454
• PubChem ID: 46311142
• Update Time: 2025-04-19

Methyl 3-fluoro-5-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-fluoro-5-hydroxybenzoate
• ACMC-2098nu
• AG-L-20262
• ANW-15496
• CTK4A5053
• MolPort-008-146-011
• SureCN851412
• Methyl3-Fluoro-5-hydroxybenzoate
• DIIVOKPOASIMNV-UHFFFAOYSA-N
• FCH924623
• SY026558
• 3-fluoro-5-hydroxybenzoic acid methyl ester
• AX8250284
• 5-Fluoro-3-hydroxybenzoic acid methyl ester
• Z6924
• ST24047826
• SCHEMBL851412
• DTXSID20673215
• 1072004-32-0
• AC2842
• AKOS006333272
• AS-61275
• Z1201627882
• CS-0150829
• EN300-7370421
• DB-114706
• MFCD14698043

• MDL： MFCD14698043
• Inchi： 1S/C8H7FO3/c1-12-8(11)5-2-6(9)4-7(10)3-5/h2-4,10H,1H3
• InChI Key： DIIVOKPOASIMNV-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C(=O)OC)C=1)O

Computed Properties

• Exact Mass: 170.03800
• Monoisotopic Mass: 170.03792224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.309±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 290.7±25.0 ºC (760 Torr),
• Flash Point: 129.6±23.2 ºC,
• Solubility: Slightly soluble (2 g/l) (25 º C),
• PSA: 46.53000
• LogP: 1.31790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters